Cas no 868212-37-7 (N,2,4,6-tetramethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N,2,4,6-tetramethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 868212-37-7
• MF: C₁₇H₂₁ClN₂O₄S₂
• MW: 416.942641019821
• CID: 5845607
• PubChem ID: 7150196
• Update Time: 2025-07-15

N,2,4,6-tetramethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)sulfonyl-methylamino]-N,2,4,6-tetramethylbenzenesulfonamide
• VU0489500-1
• SR-01000014842-1
• SR-01000014842
• AKOS024609310
• F1746-0050
• 868212-37-7
• 3-(4-chloro-N-methylphenylsulfonamido)-N,2,4,6-tetramethylbenzenesulfonamide
• N,2,4,6-tetramethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide

• Inchi： 1S/C17H21ClN2O4S2/c1-11-10-12(2)17(25(21,22)19-4)13(3)16(11)20(5)26(23,24)15-8-6-14(18)7-9-15/h6-10,19H,1-5H3
• InChI Key： FNCVQYBLVYOHPO-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=C(C)C=C(C)C(N(S(C2=CC=C(Cl)C=C2)(=O)=O)C)=C1C

Computed Properties

• Exact Mass: 416.0631272g/mol
• Monoisotopic Mass: 416.0631272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų

Additional information on N,2,4,6-tetramethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide

N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide (CAS No. 868212-37-7): A Comprehensive Overview

N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide (CAS No. 868212-37-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 868212-37-7, is characterized by its unique structural features and potential biological activities. The molecule consists of a benzene ring substituted with multiple methyl groups and a sulfonamide functional group, which are key elements contributing to its pharmacological properties.

The sulfonamide moiety in N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide is particularly noteworthy due to its historical significance in the development of antibiotics and its continued relevance in modern drug design. Sulfonamides are known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them effective against a wide range of microorganisms. However, the presence of additional functional groups in this compound suggests a broader spectrum of potential applications beyond antimicrobial activity.

Recent studies have explored the potential of N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic conditions such as arthritis. Preliminary in vitro and in vivo studies have shown that this compound can effectively reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide may have therapeutic potential in the treatment of inflammatory diseases.

Another promising application of N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide is in cancer research. The compound has been shown to exhibit cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies have revealed that the compound may induce apoptosis through the activation of caspase pathways and the disruption of mitochondrial function. These findings highlight the potential of N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide as a novel anticancer agent.

In addition to its biological activities, the chemical properties of N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide are also important considerations for its development as a pharmaceutical product. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Solubility studies have shown that it has moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and formulation development.

The synthesis of N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-amino-N-methyl-N-(methylsulfonyl)benzene with 4-chlorobenzoyl chloride followed by methylation and sulfonation steps. Advanced synthetic techniques and catalysts have been developed to optimize this process and reduce the environmental impact associated with chemical synthesis.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While preclinical studies have provided promising results for N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide, further research is needed to confirm these findings in human subjects. Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of the compound in healthy volunteers. These trials will provide valuable data on dosing regimens and potential side effects.

In conclusion, N,2,4,6-tetramethyl-3-(N-methyl-4-chlorobenzenesulfonamido)benzene-1-sulfonamide (CAS No. 868212-37-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and multifunctional nature make it an attractive candidate for further investigation in medicinal chemistry and drug development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.